Cas no 1133116-31-0 (1,5-bis(3-Bromophenylsulfonyl)-1,5-diazocane)

• Product Name: 1,5-bis(3-Bromophenylsulfonyl)-1,5-diazocane
• CAS No: 1133116-31-0
• MF: C₁₈H₂₀Br₂N₂O₄S₂
• MW: 552.300400733948
• CID: 857556
• PubChem ID: 46739325
• Update Time: 2025-04-19

1,5-bis(3-Bromophenylsulfonyl)-1,5-diazocane Chemical and Physical Properties

Names and Identifiers

• 1,5-Bis((3-bromophenyl)sulfonyl)-1,5-diazocane
• 1,5-Bis(3-bromophenylsulfonyl)-1,5-diazocane
• 1,5-Bis(3-bromobenzene-1-sulfonyl)-1,5-diazocane
• AKOS015834598
• DTXSID30674935
• BS-22674
• MFCD11855949
• 1,5-bis[(3-bromophenyl)sulfonyl]-1,5-diazocane
• DB-250082
• CS-0212438
• 1133116-31-0
• 1,5-BIS(3-BROMOBENZENESULFONYL)-1,5-DIAZOCANE
• J-002944
• 1,5-bis(3-Bromophenylsulfonyl)-1,5-diazocane

• MDL： MFCD11855949
• Inchi： 1S/C18H20Br2N2O4S2/c19-15-5-1-7-17(13-15)27(23,24)21-9-3-11-22(12-4-10-21)28(25,26)18-8-2-6-16(20)14-18/h1-2,5-8,13-14H,3-4,9-12H2
• InChI Key： XUBSPPCOKWQFGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CCCN(CCC1)S(C1C=CC=C(C=1)Br)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 549.92300
• Monoisotopic Mass: 549.92312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 91.52000
• LogP: 5.72440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides